Cas no 114215-06-4 (cyclododeca-3,7-dien-1-one)

cyclododeca-3,7-dien-1-one structure
cyclododeca-3,7-dien-1-one structure
Product Name:cyclododeca-3,7-dien-1-one
CAS No:114215-06-4
MF:C12H18O
MW:178.270723819733
CID:2612513
PubChem ID:69032822
Update Time:2025-04-21

cyclododeca-3,7-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • cyclododeca-3,7-dien-1-one
    • QPNRIQZDIQJREU-UHFFFAOYSA-N
    • 114215-06-4
    • DTXSID00739565
    • cyclododeca-3,7-diene-1-one
    • Inchi: 1S/C12H18O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-2,7,9H,3-6,8,10-11H2
    • InChI Key: QPNRIQZDIQJREU-UHFFFAOYSA-N
    • SMILES: O=C1CC=CCCC=CCCCC1

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų
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